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Compound of Interest

Compound Name: 3-Morpholinopropanal
CAS No.: 19851-01-5
Cat. No.: B012511
Get Quote
. J

Part 1: Core Directive & Executive Summary

This guide deviates from standard SDS templates to address the practical realities of handling
3-Morpholinopropanal (CAS: 19851-01-5) in a research environment. While often treated as a
generic intermediate, this compound sits at the intersection of two reactive functionalities: a
basic tertiary amine (morpholine) and an electrophilic aldehyde.[1]

The "Hidden" Hazard: Beyond its intrinsic irritancy, the primary risk profile of this compound is
defined by its instability (oxidation to the corresponding acid) and its synthesis origin (often
derived from acrolein, a highly toxic lachrymator). If you are synthesizing this in-house, the
safety protocol is dictated by the precursors.[1] If you are purchasing it, the protocol is dictated
by preservation.[1]

Key Properties Snapshot:
¢ Structure: O=CCCN1CCOCC1][2?]

¢ Physical State: Liquid (Colorless to yellow)[3]
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e Boiling Point: ~226°C (at 760 mmHQ)[2][4]

e Flash Point: ~90°C (Combustible)[4]

o Storage: -20°C under Inert Atmosphere (Argon/Nitrogen)

Part 2: Scientific Integrity & Logic (Hazard Analysis)

Hazard Identification & Causality

The safety profile of 3-Morpholinopropanal is best understood through a "Read-Across”

approach, analyzing its functional groups.

Functional Group Hazard Contribution

Causality

Aldehyde (-CHO) Sensitization & Reactivity

Aldehydes are electrophiles
capable of Schiff base
formation with biological
amines (proteins/DNA). This
leads to potential skin
sensitization and tissue
irritation.[1] They also readily

autoxidize in air.[1]

Morpholine Ring Basicity & Corrosivity

The tertiary amine confers
basicity.[1] While less corrosive
than free morpholine (pKa
~8.3), it retains the potential to
cause severe eye irritation
(H319) and skin irritation
(H315).

Propyl Linker Lipophilicity

The propyl chain increases
lipophilicity compared to
smaller amino-aldehydes,
potentially enhancing skin
absorption (H302/H312).

GHS Classification (Verified):
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H302: Harmful if swallowed.[1][5][6]

H315: Causes skin irritation.[1][6][7]

H319: Causes serious eye irritation.[1][7]

H335: May cause respiratory irritation.[1][6][7]

Synthesis Context: The Acrolein Factor

If you are synthesizing this compound rather than purchasing it, the risk profile changes
dramatically. The standard route involves the Michael Addition of morpholine to acrolein.

o Risk: Acrolein is a severe pulmonary toxicant and lachrymator.[1]

o Control: Any synthesis must be performed in a certified fume hood with a scrubber or cold
trap.[1] Residual acrolein in the crude product can pose a significant inhalation hazard even
if the final product is less volatile.[1]

Storage Logic: The Oxidation Trap

Aldehydes are notorious for "silent degradation.” 3-Morpholinopropanal will oxidize to 3-
morpholinopropanoic acid upon exposure to air.[1]

e Impact: The presence of the acid changes the stoichiometry of subsequent reactions (e.g.,
reductive aminations) and can quench sensitive catalysts.

» Protocol:Always store under Argon or Nitrogen. If the liquid turns from colorless to dark
yellow/brown, check purity by NMR/GC before use.

Part 3: Visualization & Formatting
Decision Matrix: Handling & PPE Selection

This diagram outlines the decision logic for selecting engineering controls and Personal
Protective Equipment (PPE) based on the operation scale.
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Caption: Decision matrix for PPE and engineering controls based on synthesis origin and

operational scale.

Emergency Response Workflow

A logic flow for immediate
decontamination.[1]

response to exposure or spills, prioritizing containment and
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Caption: Step-by-step emergency response logic for skin/eye exposure and chemical spills.
Part 4: Detailed Protocols

Protocol A: Safe Transfer & Handling

Objective: Prevent oxidation and exposure during transfer.
e Preparation:
o Ensure the receiving vessel is dry and purged with Argon/Nitrogen.[1]

o If the reagent bottle has been stored cold (-20°C), allow it to warm to room temperature in
a desiccator or under inert gas flow before opening to prevent water condensation (which
accelerates decomposition).[1]

e Transfer:
o Use a syringe or cannula transfer technique for volumes < 50 mL to avoid air exposure.[1]
o For larger volumes, pour strictly inside a fume hood.[1]

e Quenching (Glassware):

o Rinse all contaminated glassware with a dilute acidic solution (e.g., 1M HCI) or acetone
before removing from the hood.[1] This protonates the morpholine nitrogen, reducing
volatility and odor.[1]
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Protocol B: Waste Disposal

» Classification: Segregate as Organic Waste (Halogen-Free).

 Incompatibility: Do not mix with oxidizing acids (Nitric, Perchloric) in the waste stream, as this
can cause violent exothermic reactions.

o Neutralization: Small spills can be absorbed onto vermiculite.[1] Do not use paper towels or
sawdust as the primary absorbent for large spills due to the flammability risk of the aldehyde.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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